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Compound of Interest

Compound Name: Solvent Red 169

CAS No.: 27354-18-3

Cat. No.: B133992

Get Quote

Solvent Red 169 is a synthetic organic compound belonging to the anthraquinone class of

dyes. Its molecular structure, characterized by the 9,10-dioxoanthracene core with an

isopropylamino substituent, is directly responsible for its distinct color and high stability. This

structure imparts a brilliant, slightly bluish-red hue and ensures its solubility in various organic

solvents and non-polar media, making it a versatile choice for coloring a wide array of

materials.[1][2][3]

The primary identifier for this compound is its CAS (Chemical Abstracts Service) number, which

is 27354-18-3.[1][2][4][5][6][7] A deprecated CAS number, 86835-91-8, may also be

encountered in older literature.[5]

Key Chemical Identifiers
For unambiguous identification and use in research and regulatory documentation, the

following identifiers are critical.
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Identifier Value

CAS Number 27354-18-3[5]

IUPAC Name 1-(propan-2-ylamino)anthracene-9,10-dione[5]

Synonyms

C.I. Solvent Red 169, 1-

(Isopropylamino)anthraquinone, Transparent

Red 2Y, Amaplast Red PC, C.I. 605060[1][5]

Molecular Formula C₁₇H₁₅NO₂[1][5][7][8]

Molecular Weight 265.31 g/mol [1][5]

SMILES
CC(C)NC1=CC=CC2=C1C(=O)C3=CC=CC=C3

C2=O[5][8]

InChI

InChI=1S/C17H15NO2/c1-10(2)18-14-9-5-8-13-

15(14)17(20)12-7-4-3-6-11(12)16(13)19/h3-

10,18H,1-2H3[5][8]

InChIKey ATIYVSUEHXWMKF-UHFFFAOYSA-N[5][8]

Chemical Structure Visualization
The two-dimensional structure of Solvent Red 169 is depicted below, illustrating the fusion of

the anthraquinone skeleton with the N-isopropyl group at the C1 position.

Caption: 2D chemical structure of Solvent Red 169.

Part 2: Synthesis and Manufacturing Process
The industrial synthesis of Solvent Red 169 is a straightforward and well-established process

based on nucleophilic aromatic substitution. The primary manufacturing method involves the

condensation of 1-chloroanthraquinone with propan-2-amine (isopropylamine).[1][6]

Experimental Protocol: Synthesis of Solvent Red 169
Reactant Charging: A reaction vessel is charged with 1-chloroanthraquinone, an excess of

isopropylamine (which acts as both reactant and solvent), and a copper catalyst (e.g.,
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copper(I) iodide or copper powder) to facilitate the reaction. A high-boiling point organic

solvent may be added to control the reaction temperature.

Reaction Conditions: The mixture is heated under reflux for several hours. The temperature

is maintained to ensure a steady reaction rate while minimizing the formation of byproducts.

The progress of the reaction is monitored using techniques such as Thin Layer

Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

Product Isolation: Upon completion, the excess isopropylamine is removed by distillation.

The reaction mixture is then cooled, and the crude product precipitates.

Purification: The crude solid is collected by filtration and washed with a suitable solvent (e.g.,

methanol or ethanol) to remove unreacted starting materials and catalyst residues.

Drying: The purified product is dried under vacuum to yield Solvent Red 169 as a brilliant

red powder.

The causality behind this protocol lies in the Ullmann condensation mechanism, where the

copper catalyst facilitates the coupling of the amine with the aryl halide. The use of excess

amine drives the reaction equilibrium towards the product side.

Synthesis Workflow
The following diagram illustrates the key stages in the manufacturing of Solvent Red 169.

Reactant Preparation

Reaction & Purification

1-Chloroanthraquinone

Condensation Reaction
(Heated Reflux)Isopropylamine (Excess)

Copper Catalyst

Solvent Distillation Cooling & Precipitation Filtration & Washing Vacuum Drying Final Product:
Solvent Red 169 Powder
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Click to download full resolution via product page

Caption: Manufacturing workflow for Solvent Red 169.

Part 3: Physicochemical Properties
The utility of Solvent Red 169 in various demanding applications is a direct result of its

excellent physicochemical properties. These characteristics are rigorously tested to ensure

batch-to-batch consistency and performance.
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Property Value / Description Significance

Appearance
Bluish-red or fluorescent red

powder[1][4][9]

Provides the desired vibrant

color in the final product.

Heat Resistance Up to 310 °C[4][6][9]

Essential for coloring plastics

that undergo high-temperature

processing like extrusion and

injection molding.[3]

Light Fastness 7 (on a scale of 1-8)[4][9]

Ensures long-term color

stability and resistance to

fading upon exposure to light,

crucial for durable goods.[3]

Migration Resistance Good to Excellent[9][10][11]

Prevents the dye from

bleeding or leaching out of the

polymer matrix, maintaining

the product's aesthetic and

safety.

Solubility

Soluble in toluene and other

non-polar organic solvents.[2]

[3]

Allows for easy incorporation

into plastic resins, inks, oils,

and waxes.

Acid Resistance 4 (on a scale of 1-5)[4][9]
Indicates moderate stability in

acidic environments.

Alkali Resistance 5 (on a scale of 1-5)[4][9]
Shows excellent stability in

alkaline conditions.

Tinting Strength 95-105%[4][9]

High color intensity allows for

efficient coloring with low

concentrations of the dye.

Part 4: Industrial Applications
The robust property profile of Solvent Red 169 makes it a preferred colorant across several

industries. Its selection for a specific application is a deliberate choice based on performance

requirements.
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Plastics and Polymers: This is a primary application area. It is recommended for coloring a

wide range of thermoplastics, including polystyrene (PS), polycarbonate (PC), ABS,

polymethylmethacrylate (PMMA), and polyethylene terephthalate (PET).[3][9][10][11] The

high heat resistance is critical to withstand the temperatures of injection molding and

extrusion without degradation.[3]

Paints and Printing Inks: Its solubility and vibrant hue make it suitable for solvent-based

paints and printing inks where a durable and bright red color is required.[4][12]

Waxes, Oils, and Fuels: Solvent Red 169 is used to color waxes (e.g., for candles),

lubricants, oils, and fuels.[3][4][12] Its solubility in these non-polar media ensures a uniform,

stable coloration.

Fibers and Rubber: The dye is also employed in the coloration of synthetic fibers and rubber

materials.[4][9][11]

Property-Application Interrelationship
The suitability of Solvent Red 169 for diverse applications is governed by its core properties.

The diagram below illustrates this relationship.

Core Properties

Key Applications

High Heat Resistance
(310°C)

Plastics (PC, PET, ABS)

 withstands processing

Synthetic Fibers

 survives extrusion

Excellent Light Fastness

 prevents fading

Printing Inks & Paints

 long-lasting color

Good Migration Resistance

 ensures stability  non-bleeding

Solubility in Organics

 easy formulation

Fuels, Lubricants, Waxes

 ensures miscibility

Click to download full resolution via product page

Caption: Relationship between properties and applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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